(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C22H20N6O/c1-26-13-17(11-23-26)20-15-27(14-16-7-5-6-10-19(16)20)22(29)21-12-24-28(25-21)18-8-3-2-4-9-18/h2-13,20H,14-15H2,1H3
• InChI Key: DGNQEPXGKQJEOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=NN(N=C4)C5=CC=CC=C5
• Molecular Formula: C22H20N6O
• Molecular Weight: 384.4 g/mol

Description

(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.443. The purity is usually 95%.
BenchChem offers high-quality (4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research in chemical synthesis focuses on creating novel compounds with specific structural configurations, offering insights into potential applications in drug development and material science. For example, the synthesis and crystal structure analysis of related compounds, such as pyrazole and triazole derivatives, are crucial for understanding their physical and chemical properties. These studies often involve detailed characterization techniques including NMR, MS, IR spectra, and X-ray diffraction, providing a comprehensive understanding of the molecular structure and potential reactivity of these compounds (Cao et al., 2010).

Photochemical Reactions

The investigation of photochemical reactions of heterocyclic compounds has significant implications for developing novel photoresponsive materials and understanding the behavior of these compounds under light irradiation. Studies on the photochemical substitution and reactions of monoazaaromatic compounds, including pyridine and isoquinoline derivatives, highlight the role of excited states and electron transfer processes in these transformations. This research opens avenues for applications in photochemistry and the design of light-activated drugs or materials (Castellano et al., 1975).

Biological and Pharmacological Potential

While direct applications in biological contexts were not highlighted due to the constraints of the search, the structural motifs present in the compound of interest, such as pyrazole and triazole rings, are often explored for their biological activity. Research on similar compounds demonstrates potential anticancer, antimicrobial, and antiviral activities, suggesting a pathway for future investigation into the therapeutic applications of "(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone" (Jilloju et al., 2021).